2-(3-(4-fluorophenyl)ureido)-N-(2-methoxyethyl)thiazole-4-carboxamide

• IUPAC Name: 2-[(4-fluorophenyl)carbamoylamino]-N-(2-methoxyethyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H15FN4O3S/c1-22-7-6-16-12(20)11-8-23-14(18-11)19-13(21)17-10-4-2-9(15)3-5-10/h2-5,8H,6-7H2,1H3,(H,16,20)(H2,17,18,19,21)
• InChI Key: NYEVHTDAZISHRA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CSC(=N1)NC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H15FN4O3S
• Molecular Weight: 338.36 g/mol
• CAS No.: 941880-91-7

Description

2-(3-(4-fluorophenyl)ureido)-N-(2-methoxyethyl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Research has explored derivatives similar to 2-(3-(4-fluorophenyl)ureido)-N-(2-methoxyethyl)thiazole-4-carboxamide, focusing on their synthesis and potential antimicrobial and antifungal applications. For instance, the study by Patel and Patel (2010) investigated the antimicrobial and antifungal activities of fluoroquinolone-based 4-thiazolidinones, showcasing the potential of thiazole derivatives in treating infections (Patel & Patel, 2010).

Cancer Research

Another area of application is in cancer research, where thiazole derivatives have been identified as potent inhibitors of specific kinases involved in cancer progression. The study by Zhou et al. (2020) detailed the synthesis of a thiazole derivative that showed significant in vitro antitumor activities against HT-29 cells, pointing to its potential as a multi-kinase inhibitor for colorectal cancer treatment (Zhou et al., 2020).

Enzyme Inhibition

Thiazole derivatives have also been investigated for their enzyme inhibition properties, which could have therapeutic implications. For example, Al-Warhi et al. (2022) developed benzothiazole-based analogues as novel inhibitors for carbonic anhydrase isoforms associated with cancer, showcasing the versatility of thiazole derivatives in medicinal chemistry (Al-Warhi et al., 2022).

Radiotracer Development

The development of radiotracers for positron emission tomography (PET) imaging is another significant application. A study by Shimoda et al. (2015) highlighted the synthesis of a thiazole derivative for in vivo imaging of fatty acid amide hydrolase (FAAH) in the brain, demonstrating the compound's potential in neuroimaging studies (Shimoda et al., 2015).